Cas no 1805289-46-6 (3-(Difluoromethyl)-2,6-dihydroxypyridine-5-acetic acid)

• Product Name: 3-(Difluoromethyl)-2,6-dihydroxypyridine-5-acetic acid
• CAS No: 1805289-46-6
• MF: C₈H₇F₂NO₄
• MW: 219.142289400101
• CID: 4800569
• Update Time: 2025-05-26

3-(Difluoromethyl)-2,6-dihydroxypyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,6-dihydroxypyridine-5-acetic acid

• Inchi： 1S/C8H7F2NO4/c9-6(10)4-1-3(2-5(12)13)7(14)11-8(4)15/h1,6H,2H2,(H,12,13)(H2,11,14,15)
• InChI Key： JJMWLZCZLXQRIO-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(=C(CC(=O)O)C=1)O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: -0.3
• Topological Polar Surface Area: 86.6

Additional information on 3-(Difluoromethyl)-2,6-dihydroxypyridine-5-acetic acid

3-(Difluoromethyl)-2,6-dihydroxypyridine-5-acetic acid (CAS No. 1805289-46-6)

3-(Difluoromethyl)-2,6-dihydroxypyridine-5-acetic acid (CAS No. 1805289-46-6) is a novel organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and biotechnology due to its unique structural properties and potential applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatility in chemical synthesis and biological activities.

The molecular structure of 3-(Difluoromethyl)-2,6-dihydroxypyridine-5-acetic acid is characterized by a pyridine ring substituted with a difluoromethyl group at position 3, hydroxyl groups at positions 2 and 6, and an acetic acid moiety at position 5. This arrangement of functional groups imparts the compound with antioxidant properties, hydrophilicity, and potential bioavailability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of this compound as a novel therapeutic agent in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The presence of hydroxyl groups on the pyridine ring enhances its ability to scavenge free radicals, which are implicated in oxidative stress and neuronal damage. Additionally, the acetic acid group may facilitate the compound's ability to cross biological membranes, improving its bioavailability.

In terms of synthesis, 3-(Difluoromethyl)-2,6-dihydroxypyridine-5-acetic acid can be prepared via a multi-step process involving the substitution of intermediates on a pyridine ring followed by oxidation and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of pharmaceutical applications.

The physical and chemical properties of this compound have been extensively characterized using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have revealed that the compound exhibits a high degree of stability under physiological conditions, making it suitable for long-term use in therapeutic formulations.

Moreover, 3-(Difluoromethyl)-2,6-dihydroxypyridine-5-acetic acid has shown promise in the field of green chemistry as a sustainable alternative to traditional synthetic methods. Its ability to undergo catalytic transformations under mild conditions reduces the environmental footprint associated with its production.

In conclusion, 3-(Difluoromethyl)-2,6-dihydroxypyridine-5-acetic acid (CAS No. 1805289-46-6) represents a groundbreaking advancement in the development of functional materials with diverse applications across multiple disciplines. Its unique combination of structural features and biological activities positions it as a key player in future innovations in medicine and materials science.